Cas no 1270295-34-5 (Fmoc-3,5-Dimethy-L-Phenylalanine)

Fmoc-3,5-Dimethyl-L-Phenylalanine is a protected amino acid derivative widely used in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the α-amino functionality, enabling selective deprotection under mild basic conditions. The 3,5-dimethyl substitution on the phenyl ring enhances steric hindrance, which can influence peptide conformation and stability. This derivative is particularly valuable for introducing hydrophobic and sterically constrained residues into peptide sequences, aiding in the study of structure-activity relationships. Its high purity and compatibility with standard Fmoc-based protocols make it a reliable choice for researchers in peptide chemistry and pharmaceutical development.

Fmoc-3,5-Dimethy-L-Phenylalanine structure

1270295-34-5 structure

Product Name:Fmoc-3,5-Dimethy-L-Phenylalanine

CAS No:1270295-34-5

MF:C₂₆H₂₅NO₄

MW:415.48100733757

CID:5036582

Update Time:2025-05-27

Fmoc-3,5-Dimethy-L-Phenylalanine Chemical and Physical Properties

Names and Identifiers

- Fmoc-3,5-Dimethy-L-Phenylalanine
- Fmoc-Phe(3,5-Me2)-OH
- FMOC-3,5-DIMETHYL-L-PHENYLALANINE
- L-Phenylalanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3,5-dimethyl-
- Fmoc-L-Phe(3,5-Me2)-OH
- Inchi： 1S/C26H25NO4/c1-16-11-17(2)13-18(12-16)14-24(25(28)29)27-26(30)31-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,23-24H,14-15H2,1-2H3,(H,27,30)(H,28,29)/t24-/m0/s1
- InChI Key： SYSAOASBWBMFGU-DEOSSOPVSA-N
- SMILES： O(C(N[C@H](C(=O)O)CC1C=C(C)C=C(C)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 31
Rotatable Bond Count: 7
Complexity: 605
XLogP3: 5.4
Topological Polar Surface Area: 75.6

Fmoc-3,5-Dimethy-L-Phenylalanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB576419-250mg	Fmoc-L-Phe(3,5-Me2)-OH; .	1270295-34-5		250mg	€330.00	2024-08-02
abcr	AB576419-1g	Fmoc-L-Phe(3,5-Me2)-OH; .	1270295-34-5		1g	€825.00	2024-08-02